Cas no 432025-97-3 (5-Ethynylisophthalic acid)

5-Ethynylisophthalic acid Properties

Names and Identifiers

• 5-ethynyl-1,3-benzenedicarboxylic acid
• 5-Ethynylisophthalic acid
• 5-ethynyl-isophthalic acid
• H2ei
• 5-Ethynylbenzene-1,3-dioic acid
• XKEUZQRIANAGPB-UHFFFAOYSA-N
• 5-ETHYNYLBENZENE-1,3-DICARBOXYLIC ACID
• 1,3-Benzenedicarboxylic acid, 5-ethynyl-
• DK7429
• 432025-97-3
• 5-ethynyl isophthalic acid
• CS-0110482
• 5-ethynylisophthalic acid
• YSZC027
• SCHEMBL2709094
• AS-44961
• AKOS027254538
• 5-Ethynyl-1,3-benzenedicarboxylic acid, 99% (HPLC)
• AB9325
• MFCD14635840
• 5-Ethynyl-1,3-benzenedicarboxylic acid
• 5-ethynylisophthalicacid
• DB-382601
• 5-ETHYNYLBENZENE-1,3-DIOIC ACID

• MDL： MFCD14635840
• InChIKey： XKEUZQRIANAGPB-UHFFFAOYSA-N
• Inchi： 1S/C10H6O4/c1-2-6-3-7(9(11)12)5-8(4-6)10(13)14/h1,3-5H,(H,11,12)(H,13,14)
• SMILES： O([H])C(C1C([H])=C(C#C[H])C([H])=C(C(=O)O[H])C=1[H])=O

Computed Properties

• Exact Mass: 190.026609g/mol
• Surface Charge: 0
• XLogP3: 1.2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 190.026609g/mol
• Monoisotopic Mass: 190.026609g/mol
• Topological Polar Surface Area: 74.6Ų
• Heavy Atom Count: 14
• Complexity: 277
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 1.06430
• PSA: 74.60000
• Boiling Point: 450.7±0.0 °C at 760 mmHg
• Melting Point: 245-255 °C
• Vapor Pressure: 0.0±0.0 mmHg at 25°C
• Flash Point: 240.5±0.0 °C
• Color/Form: No data avaiable
• pka: 3.32±0.10(Predicted)
• Density: 1.5±0.0 g/cm3

5-Ethynylisophthalic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： 26
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 22-36/37/38
• Signal Word：Warning

5-Ethynylisophthalic acid Customs Data

• HS CODE：2917399590